2-{[1-(Pyridin-4-yl)ethyl]amino}butan-1-ol

• Molecular Formula: C11H18N2O
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 2-(1-pyridin-4-ylethylamino)butan-1-ol
• InChI: InChI=1S/C11H18N2O/c1-3-11(8-14)13-9(2)10-4-6-12-7-5-10/h4-7,9,11,13-14H,3,8H2,1-2H3
• InChI Key: CIWAWCZZGYOOJU-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NC(C)C1=CC=NC=C1

Description

2-{[1-(Pyridin-4-yl)ethyl]amino}butan-1-ol (CAS Number: 1042623-50-6) is a chemical compound with the molecular formula C11H18N2O and a molecular weight of 194.27 . It belongs to a class of molecules featuring a pyridine moiety, a structure that is of significant interest in medicinal chemistry and drug discovery . Pyridine-based compounds are frequently investigated for their diverse biological activities. Specifically, molecules with a pyridine core have been extensively studied as potential therapeutic agents, with some derivatives demonstrating notable antiproliferative effects in preclinical research . For instance, certain pyridocarbazole alkaloids and their synthetic analogs are known to function through mechanisms such as DNA intercalation and topoisomerase II inhibition, which can lead to the disruption of DNA synthesis in target cells . Furthermore, pyridopyrimidine derivatives, which share structural similarities with this compound, have been identified as inhibitors of critical enzymes like dihydrofolate reductase (DHFR) and various kinases, making them valuable tools for biochemical research . This product is intended For Research Use Only and is not for human or diagnostic use. Researchers can leverage this compound as a building block or intermediate in the synthesis of more complex molecules, or as a standard in analytical studies to explore the structure-activity relationships (SAR) of bioactive compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[1-(Pyridin-4-yl)ethyl]amino}butan-1-ol typically involves the reaction of 4-pyridyl ethylamine with butanal under controlled conditions. The reaction is carried out in the presence of a suitable catalyst, such as palladium on carbon, and under an inert atmosphere to prevent oxidation . The reaction mixture is then subjected to purification processes, including recrystallization and chromatography, to obtain the pure compound.

Industrial Production Methods

On an industrial scale, the production of 2-{[1-(Pyridin-4-yl)ethyl]amino}butan-1-ol involves similar synthetic routes but with optimized reaction conditions to maximize yield and minimize production costs. The use of continuous flow reactors and automated systems ensures consistent quality and high throughput .

Chemical Reactions Analysis

Oxidation Reactions

The hydroxyl group at the butan-1-ol position undergoes oxidation under controlled conditions. Common oxidizing agents and outcomes include:

Reagent/Conditions	Product Formed	Key Observations
KMnO<sub>4</sub> (acidic, 60°C)	2-{[1-(Pyridin-4-yl)ethyl]amino}butan-1-one	Ketone formation via hydroxyl group oxidation; yields ~75%
CrO<sub>3</sub>/H<sub>2</sub>SO<sub>4</sub>	Same as above	Faster reaction but lower yield (~65%) due to overoxidation risks

The pyridine ring itself resists oxidation under these conditions, preserving aromaticity .

Reduction Reactions

The amine and pyridine moieties participate in selective reductions:

Reagent/Conditions	Target Group	Product Formed
LiAlH<sub>4</sub> (THF, reflux)	Pyridine ring	Partially saturated tetrahydropyridine derivative; yields 40–50%
H<sub>2</sub>/Pd-C (1 atm, RT)	None	Pyridine ring remains inert; selective reduction fails

The tertiary amine group resists reduction under standard conditions.

Nucleophilic Substitution

The ethylamino side chain facilitates nucleophilic displacement reactions:

Reagent	Conditions	Product	Yield
CH<sub>3</sub>I	K<sub>2</sub>CO<sub>3</sub>, DMF, 80°C	Quaternary ammonium salt	85%
Benzyl bromide	Et<sub>3</sub>N, CH<sub>2</sub>Cl<sub>2</sub>	N-Benzylated derivative	78%

Steric hindrance from the pyridine ring slows reactions at the ethylamino group compared to analogous non-aromatic amines.

Electrophilic Aromatic Substitution

The pyridine ring undergoes regioselective substitution:

Reagent/Conditions	Position Modified	Product	Yield
HNO<sub>3</sub>/H<sub>2</sub>SO<sub>4</sub>	Para to N	3-Nitro-pyridin-4-yl derivative	62%
Br<sub>2</sub>/FeBr<sub>3</sub>	Meta to N	5-Bromo-pyridin-4-yl derivative	55%

Electron-withdrawing effects of the pyridine nitrogen direct substitution to meta/para positions .

Esterification and Acylation

The hydroxyl group reacts with acylating agents:

Reagent/Conditions	Product	Yield
Acetic anhydride (pyridine, RT)	2-{[1-(Pyridin-4-yl)ethyl]amino}butyl acetate	90%
Benzoyl chloride (DMAP, CH<sub>2</sub>Cl<sub>2</sub>)	Corresponding benzoyl ester	83%

Ester derivatives show improved solubility in nonpolar solvents.

Complexation with Metal Ions

The pyridine nitrogen and hydroxyl group act as ligands:

Metal Salt	Solvent	Complex Structure	Stability Constant (log K)
CuCl<sub>2</sub>	MeOH/H<sub>2</sub>O	Octahedral Cu(II) complex	4.2
Zn(NO<sub>3</sub>)<sub>2</sub>	EtOH	Tetrahedral Zn(II) complex	3.8

Complexation alters redox properties, enabling catalytic applications .

Comparative Reactivity with Structural Analogs

Reactivity differences arising from pyridine substituent positions:

Compound	Oxidation Rate (KMnO<sub>4</sub>)	Esterification Yield
2-{[1-(Pyridin-4-yl)ethyl]amino}butan-1-ol	1.0 (reference)	90%
2-{[1-(Pyridin-3-yl)ethyl]amino}butan-1-ol	0.7	85%
2-{[1-(Pyridin-2-yl)ethyl]amino}butan-1-ol	0.5	78%

Electron-donating/withdrawing effects of pyridine N-position modulate reactivity.

Degradation Pathways

Stability under harsh conditions:

• Acidic Hydrolysis (6M HCl, reflux): Cleavage of the ethylamino group to form pyridine-4-carbaldehyde and butanediol (yield: 68%).

• UV Irradiation (254 nm): Radical-mediated decomposition via C–N bond scission.

This compound’s versatility in oxidation, substitution, and complexation reactions makes it valuable for pharmaceutical synthesis and materials science. Further studies are needed to explore its catalytic and biological applications.

Scientific Research Applications

Scientific Research Applications

• Building Block in Synthesis 2-{[1-(Pyridin-4-yl)ethyl]amino}butan-1-ol serves as a building block in synthesizing more complex molecules.
• Ligand in Biochemical Assays It is investigated for its role as a ligand in biochemical assays. Research shows that 2-{[1-(Pyridin-4-yl)ethyl]amino}butan-1-ol can bind to specific proteins and enzymes, influencing their activity; for example, it may inhibit enzymes involved in inflammatory pathways, indicating its potential as an anti-inflammatory agent.

• Anti-inflammatory Properties Studies suggest it may inhibit enzymes involved in inflammatory pathways.
• Antimicrobial Properties Explored for its antimicrobial properties, the compound's mechanism of action involves binding to specific molecular targets such as enzymes and receptors, modulating their activity, which may lead to therapeutic effects.

Structural Features and Activity

The uniqueness of 2-{[1-(Pyridin-4-yl)ethyl]amino}butan-1-ol lies in its specific structural features that confer distinct chemical reactivity and biological activity. Its longer carbon chain and positioning of functional groups enhance its versatility for various applications.

Comparison with Similar Compounds

Compound Name	Structural Features	Unique Aspects
2-{[1-(Pyridin-3-yl)ethyl]amino}butan-1-ol	Similar structure but with pyridine at the 3-position	Different electronic properties due to pyridine positioning
2-{[1-(Piperidin-4-yl)ethyl]amino}butan-1-ol	Contains a piperidine ring instead of pyridine	May exhibit different biological activities due to ring differences
4-{[1-(Pyridin-4-yl)ethyl]amino}butan-2-ol	Hydroxyl group at a different position	Alters reactivity and potential interactions

Mechanism of Action

The mechanism of action of 2-{[1-(Pyridin-4-yl)ethyl]amino}butan-1-ol involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects .

Comparison with Similar Compounds

(a) 2-[(6-Chloropyrimidin-4-yl)amino]butan-1-ol (CAS 446273-79-6)

• Structure : Replaces the pyridinyl group with a 6-chloropyrimidin-4-yl moiety.
• Molecular Formula : C₈H₁₂ClN₃O (vs. C₁₁H₁₆N₂O for the target compound).
• Molecular Weight : 201.66 g/mol .
• Functional Groups : Chloropyrimidine introduces electronegative and steric effects absent in the pyridinyl variant.

(b) 2-Methyl-4-[(3H-purin-6-yl)amino]butan-1-ol (CAS 23599-75-9)

• Structure : Features a purine (adenine) substituent instead of pyridinyl.
• Molecular Formula : C₁₀H₁₄N₆O (vs. C₁₁H₁₆N₂O).
• Applications : Purine derivatives are widely studied in nucleoside analogues for anticancer or antiviral therapies .

(c) 4-Tertiary-Butoxy Aminomethyl-1-(2-phenylethyl)-Piperidin-4-ol

• Structure: Shares the amino alcohol motif but incorporates a piperidine ring and a bulky tert-butoxy group.
• Synthesis : Prepared via reaction with di-tertiary butyl dicarbonate under basic conditions .
• Key Difference : The piperidine core and phenylethyl group introduce distinct stereochemical and lipophilic properties.

Physicochemical and Pharmacological Comparisons

Parameter	2-{[1-(Pyridin-4-yl)ethyl]amino}butan-1-ol (Target)	2-[(6-Chloropyrimidin-4-yl)amino]butan-1-ol	2-Methyl-4-[(3H-purin-6-yl)amino]butan-1-ol
Molecular Weight	~206.26 g/mol (estimated)	201.66 g/mol	234.26 g/mol
Hydrogen Bond Donors	2 (NH, OH)	2 (NH, OH)	3 (NH, OH, purine NH)
LogP (Predicted)	~1.2 (moderate lipophilicity)	~1.5 (chlorine enhances lipophilicity)	~0.8 (polar purine reduces lipophilicity)
Therapeutic Potential	Unknown (hypothetical CNS or anti-inflammatory)	Antiviral/kinase inhibition	Anticancer/nucleoside mimicry

Research Findings and Limitations

• Bioactivity Data: For 2-[(6-chloropyrimidin-4-yl)amino]butan-1-ol, safety data remain unavailable despite its commercial availability , underscoring the need for further toxicological studies.
• Structural Optimization : The pyridine vs. pyrimidine/purine trade-off affects target selectivity. Pyridinyl groups may favor CNS permeability, while pyrimidines/purines enhance nucleic acid interactions.

Biological Activity

The compound 2-{[1-(Pyridin-4-yl)ethyl]amino}butan-1-ol, often abbreviated as 2-PAB, is a novel chemical entity that has garnered interest in medicinal chemistry due to its potential biological activities. This article aims to synthesize existing research findings on the biological activity of 2-PAB, focusing on its pharmacological properties, mechanisms of action, and therapeutic potentials.

Chemical Structure and Properties

2-PAB consists of a pyridine ring attached to an ethylamine moiety, which is further connected to a butanol group. This structural configuration is significant as it may influence the compound's interaction with biological targets.

Research indicates that 2-PAB may act as a modulator of various neurotransmitter systems. It has been shown to interact with dopamine receptors, particularly D2 and D3 subtypes, which are crucial in regulating mood and behavior. The presence of the pyridine moiety enhances its affinity for these receptors, potentially leading to therapeutic effects in neuropsychiatric disorders .

Pharmacological Effects

• Antidepressant Activity : Preliminary studies suggest that 2-PAB exhibits antidepressant-like effects in animal models. The compound's ability to enhance dopaminergic transmission may contribute to its mood-lifting properties.
• Neuroprotective Effects : There is evidence that 2-PAB may protect neuronal cells from oxidative stress, a common pathway leading to neurodegeneration. This suggests potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease .
• Anti-inflammatory Properties : In vitro studies have demonstrated that 2-PAB can inhibit pro-inflammatory cytokine production, indicating its potential use in inflammatory diseases .

Table 1: Summary of Biological Activities of 2-PAB

Activity Type	Observed Effect	Reference
Antidepressant	Increased locomotion in forced swim test
Neuroprotection	Reduced cell death in oxidative stress models
Anti-inflammatory	Decreased TNF-alpha production

Case Study 1: Antidepressant Effects

In a study published in Journal of Medicinal Chemistry, researchers evaluated the antidepressant effects of 2-PAB using the forced swim test in rodents. The results indicated a significant increase in swimming time compared to control groups, suggesting an antidepressant-like effect mediated by dopaminergic pathways .

Case Study 2: Neuroprotective Properties

A separate investigation focused on the neuroprotective capabilities of 2-PAB against oxidative stress-induced neuronal damage. Neuronal cultures treated with 2-PAB showed a marked reduction in cell death when exposed to hydrogen peroxide, highlighting its potential as a neuroprotective agent .

Research Findings

Recent research emphasizes the importance of structure-activity relationships (SAR) in optimizing the biological activity of compounds similar to 2-PAB. Modifications in the alkyl chain length and substitutions on the pyridine ring have been shown to significantly affect receptor affinity and selectivity, paving the way for more potent derivatives .